Cas no 103554-07-0 (Phosphonium, 1,6-hexanediylbis[trioctyl-, dibromide)

Phosphonium, 1,6-hexanediylbis[trioctyl-, dibromide structure
103554-07-0 structure
Product Name:Phosphonium, 1,6-hexanediylbis[trioctyl-, dibromide
CAS No:103554-07-0
MF:C54H114Br2P2
MW:985.238498210907
CID:1141475
PubChem ID:71333015
Update Time:2025-04-20

Phosphonium, 1,6-hexanediylbis[trioctyl-, dibromide Chemical and Physical Properties

Names and Identifiers

    • trioctyl(6-trioctylphosphaniumylhexyl)phosphanium,dibromide
    • DTXSID20761348
    • 103554-07-0
    • (Hexane-1,6-diyl)bis(trioctylphosphanium) dibromide
    • CHEMBL4777760
    • Phosphonium, 1,6-hexanediylbis[trioctyl-, dibromide
    • Inchi: 1S/C54H114P2.2BrH/c1-7-13-19-25-31-39-47-55(48-40-32-26-20-14-8-2,49-41-33-27-21-15-9-3)53-45-37-38-46-54-56(50-42-34-28-22-16-10-4,51-43-35-29-23-17-11-5)52-44-36-30-24-18-12-6;;/h7-54H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: LCZRAJVEULBTGF-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[P+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCC[P+](CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 984.67420g/mol
  • Monoisotopic Mass: 982.67625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 49
  • Complexity: 576
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 27.18000
  • LogP: 14.75300
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